Cas no 1007317-56-7 (6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1007317-56-7
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 5694614
• PubChem ID: 20032935
• Update Time: 2025-10-15

6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1293448
• AKOS019198564
• 1007317-56-7
• SCHEMBL4455704
• 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 6-(1H-1,2,4-triazol-1-yl)-

• Inchi： 1S/C8H6N4O/c13-4-7-1-2-8(10-3-7)12-6-9-5-11-12/h1-6H
• InChI Key： MZIVOYNIOHRMBA-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 174.05416083g/mol
• Monoisotopic Mass: 174.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 408.6±55.0 °C(Predicted)
• pka: 1.06±0.12(Predicted)

Additional information on 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde

Recent Advances in the Application of 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde (CAS: 1007317-56-7) in Chemical Biology and Pharmaceutical Research

The compound 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde (CAS: 1007317-56-7) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic aldehyde, featuring a triazole-pyridine core, has demonstrated significant potential in drug discovery programs targeting various therapeutic areas. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Structural analysis of 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde reveals several pharmacophoric features that contribute to its biological activity. The aldehyde group at position 3 serves as an excellent handle for further chemical modifications through condensation reactions, while the triazole moiety at position 6 provides hydrogen bond acceptor and donor capabilities. This unique combination of functional groups allows for diverse interactions with biological targets, as demonstrated in recent crystallographic studies of protein-ligand complexes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde as a key intermediate in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The team employed structure-activity relationship (SAR) studies to optimize the scaffold, ultimately producing compounds with nanomolar potency against BTK and improved selectivity profiles compared to existing clinical candidates. These findings suggest potential applications in autoimmune diseases and B-cell malignancies.

Recent synthetic methodology developments have expanded the accessibility of 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde derivatives. A 2024 report in Organic Letters described an efficient one-pot synthesis protocol that significantly improves yield and purity while reducing environmental impact through green chemistry principles. This advancement is particularly relevant for scale-up processes in pharmaceutical manufacturing.

The antimicrobial potential of this scaffold has also gained attention. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that carefully designed derivatives of 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde exhibit potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. Mechanistic studies suggest these compounds interfere with bacterial cell wall biosynthesis through a novel mode of action distinct from current antibiotics.

From a drug metabolism perspective, recent in vitro ADME studies indicate that the core structure of 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde displays favorable metabolic stability in human liver microsomes, with modifications at the aldehyde position significantly influencing clearance rates. These findings provide valuable guidance for medicinal chemists working to optimize the pharmacokinetic properties of derivatives based on this scaffold.

Looking forward, the versatility of 6-(1H-1,2,4-Triazol-1-yl)pyridine-3-carbaldehyde continues to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a fluorescent probe for bioimaging applications. The compound's unique structural features and demonstrated biological activities position it as an important tool in modern drug discovery efforts.